Cas no 133914-49-5 (1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl]-)

• Product Name: 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl]-
• CAS No: 133914-49-5
• MF: C₂₄H₃₅F₃O
• MW: 396.529318094254
• CID: 139494
• PubChem ID: 604780
• Update Time: 2025-06-27

1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl]-
• 4-[4'-Pentyl-1,1'-bi(cyclohexyl)-4-yl]phenyl trifluoromethyl ether
• 4-Pentyl-4'-[4-(trifluoromethoxy)phenyl]-1,1'-bi(cyclohexyl)
• benzene, 1-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-4-(trifluoromethoxy)-
• Benzene, 4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-1-(trifluoromethoxy)-
• BS-47546
• SCHEMBL5352855
• SCHEMBL3437355
• Benzene,1-ethyl-4-[2-[4-(trans-4-pentylcyclohexyl)phenyl]ethynyl]-
• MFCD22125159
• SCHEMBL5352864
• CEYKVAXXLKVHOH-IFSQOONMSA-N
• 1-[(trans,trans)-4'-Pentyl[1,1'-bicyclohexyl]-4-yl]-4-(trifluoromethoxy)benzene
• 4-n-Pentyl-4'-[4-(trifluoromethoxy)phenyl]bicyclohexyl
• F71401
• Rel-(1s,1'r,4R,4'R)-4-pentyl-4'-(4-(trifluoromethoxy)phenyl)-1,1'-bi(cyclohexane)
• 133914-49-5
• AKOS040767601
• 1-(4-(4-n-pentylcyclohexyl)cyclohexyl)-4-(trifluoromethoxy)benzene
• 1-[4-(4-pentylcyclohexyl)cyclohexyl]-4-(trifluoromethoxy)benzene
• SCHEMBL5352858
• Benzene, 1-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-4-(trifluoromethoxy)-
• DTXSID201136660
• 1-[(trans,trans)-4a(2)-Pentyl[1,1a(2)-bicyclohexyl]-4-yl]-4-(trifluoromethoxy)benzene
• bicyclohexyl]-4-yl]-4-(trifluoromethoxy)-
• Benzene,1-[(trans,trans)-4'-pentyl[1,1'-
• (1s,1'r,4r,4'r)-4-pentyl-4'-[4-(trifluoromethoxy)phenyl]-1,1'-bi(cyclohexane)

• Inchi： 1S/C24H35F3O/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)22-14-16-23(17-15-22)28-24(25,26)27/h14-21H,2-13H2,1H3
• InChI Key： CEYKVAXXLKVHOH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCCCC)CC1)(F)F

Computed Properties

• Exact Mass: 396.26400022g/mol
• Monoisotopic Mass: 396.26400022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl]-

Chemical Profile of 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl] (CAS No. 133914-49-5)

The compound 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl], identified by its CAS number 133914-49-5, represents a significant advancement in the realm of specialized organic chemistry. This bicyclic structure, characterized by its intricate spatial arrangement and functional groups, has garnered considerable attention in recent years due to its potential applications in pharmaceuticals and materials science. The presence of a trifluoromethoxy substituent on the aromatic ring introduces unique electronic and steric properties, making this molecule a subject of intense interest for researchers exploring novel synthetic pathways and functional materials.

Recent studies have highlighted the structural versatility of compounds featuring the bicyclohexyl motif. The rigid framework of the bicyclohexane system provides a stable scaffold that can be modified with various substituents to achieve specific chemical behaviors. In particular, the combination of a pentyl side chain and a trifluoromethoxy-substituted phenyl ring in this compound creates a profile that is both electronically rich and sterically demanding. Such features are highly desirable in drug design, where optimal binding affinity and selectivity are critical.

The trifluoromethoxy group is a well-documented pharmacophore that enhances lipophilicity while maintaining metabolic stability. Its incorporation into the aromatic ring of 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl] contributes to favorable pharmacokinetic properties, including improved solubility and reduced susceptibility to enzymatic degradation. These attributes make the compound an attractive candidate for further development in medicinal chemistry.

In the context of modern pharmaceutical research, the synthesis of complex heterocyclic systems remains a formidable challenge. However, advances in catalytic methods and computational chemistry have enabled more efficient construction of intricate molecular architectures. The synthesis of 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl] exemplifies these advancements, demonstrating how multi-step reactions can be orchestrated with high precision to yield highly functionalized products.

One particularly noteworthy aspect of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both the bicyclohexyl core and the trifluoromethoxy-phenyl moiety provides multiple points for further functionalization, allowing chemists to tailor properties such as solubility, bioavailability, and target specificity. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

The electronic properties of the trifluoromethoxy group also make this compound relevant in materials science applications. Fluorinated aromatic compounds are known for their enhanced thermal stability and electronic conductivity, making them valuable in organic electronics and liquid crystal displays (LCDs). Research into novel fluorinated heterocycles continues to expand the horizons of material science, with compounds like 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl] serving as promising candidates for next-generation materials.

From a computational chemistry perspective, understanding the conformational preferences and electronic distributions within such complex molecules is crucial for predicting their behavior. Advanced molecular modeling techniques have enabled researchers to simulate interactions at an atomic level, providing insights into how modifications such as the introduction of a pentyl chain or a trifluoromethoxy group influence overall molecular properties. These simulations are invaluable for guiding synthetic efforts and optimizing molecular design.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic effects induced by fluorine atoms—such as hyperconjugation and induction effects—can significantly alter pharmacological activity. The incorporation of a trifluoromethoxy group into the structure of 1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl] leverages these effects to enhance binding affinity to biological targets while minimizing off-target interactions.

In conclusion,1,1'-Bicyclohexyl, 4-pentyl-4'-[4-(trifluoromethoxy)phenyl] (CAS No. 133914-49-5) represents a compelling example of how structural complexity can be harnessed for functional applications in both pharmaceuticals and materials science. Its unique combination of substituents—particularly the bicyclohexyl, pentyl, and trifluoromethoxy groups—provides a versatile platform for further innovation. As research continues to uncover new synthetic strategies and applications for such molecules,this compound is poised to play an increasingly important role in advancing chemical science across multiple disciplines.